Cas no 852572-02-2 (2H-PYRAN, 4-ETHYLIDENETETRAHYDRO-)
852572-02-2 structure
Product Name:2H-PYRAN, 4-ETHYLIDENETETRAHYDRO-
CAS No:852572-02-2
MF:C7H12O
MW:112.169582366943
CID:3286051
PubChem ID:22965782
Update Time:2025-04-21
2H-PYRAN, 4-ETHYLIDENETETRAHYDRO- Chemical and Physical Properties
Names and Identifiers
-
- 2H-PYRAN, 4-ETHYLIDENETETRAHYDRO-
- 4-ethylidene tetrahydro-2h-pyran
- SCHEMBL2010571
- DB-123454
- CS-0069590
- 4-ethylidenetetrahydro-2h-pyran
- CHHRZBYYDKQUJV-UHFFFAOYSA-N
- 852572-02-2
- 4-ethylideneoxane
-
- Inchi： 1S/C7H12O/c1-2-7-3-5-8-6-4-7/h2H,3-6H2,1H3
- InChI Key： CHHRZBYYDKQUJV-UHFFFAOYSA-N
- SMILES： O1CC/C(=C\C)/CC1
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 86.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 9.2Ų
2H-PYRAN, 4-ETHYLIDENETETRAHYDRO- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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